Cas no 497173-00-9 (2,6-Heptanedione, 4-butyl-)

• Product Name: 2,6-Heptanedione, 4-butyl-
• CAS No: 497173-00-9
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 1531246
• PubChem ID: 71362500
• Update Time: 2025-04-21

2,6-Heptanedione, 4-butyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-Heptanedione, 4-butyl-
• 4-butylheptane-2,6-dione
• DTXSID40786119
• 497173-00-9

• Inchi： 1S/C11H20O2/c1-4-5-6-11(7-9(2)12)8-10(3)13/h11H,4-8H2,1-3H3
• InChI Key： VDZOUDZDKTWRDJ-UHFFFAOYSA-N
• SMILES： O=C(C)CC(CC(C)=O)CCCC

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14